Cas no 5685-38-1 (2-phenylcyclopropane-1-carboxylic acid)

2-phenylcyclopropane-1-carboxylic acid structure

5685-38-1 structure

Product Name:2-phenylcyclopropane-1-carboxylic acid

CAS No:5685-38-1

MF:C₁₀H₁₀O₂

MW:162.185203075409

MDL:MFCD00066860

CID:946041

PubChem ID:70323

Update Time:2025-04-19

2-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Phenylcyclopropanecarboxylic acid
- 2-phenylcyclopropane-1-carboxylic acid
- 2-PHENYL-CYCLOPROPANECARBOXYLIC ACID
- (trans)-2-phenyl-1-cyclopropanecarboxylic acid
- 2-E-phenylcyclopropylcarboxylic acid
- AKOS B022610
- AKOS MSC-0115
- cis,trans-2-phenylcyclopropane carboxylic acid
- Nsc245855
- TIMTEC-BB SBB003944
- trans-2-phenylcyclopropane-1-carboxylic acid
- trans-2-phenylcyclopropanecarboxylic acid
- trans-2-phenylcyclopropylcarboxylic acid
- 2-Phenyl-1-cyclopropanecarboxylic acid
- Cyclopropanecarboxylic acid, 2-phenyl-
- cis-1-Phenylcyclopropane-2-carboxylic acid
- Oprea1_255436
- Cambridge id 5100597
- 1-Carboxy-2-phenylcyclopropane
- (2-Carboxycycloprop-1-yl)benzene
- AHDDRJBFJBDEPW-UHFFFAOYSA-N
- HMS1577M05
- BCP15494
- SB
- NSC 245855
- DTXSID80901142
- STK346858
- SY260952
- MFCD20488809
- UNII-7V3W75X6M2
- (1r,2s)-2-phenylcyclopropanecarboxylic acid
- SCHEMBL323823
- NSC-245855
- DB-057458
- Cyclopropanecarboxylic acid, 2-phenyl-, trans-
- MFCD06227614
- rel-((1R,2R)-2-Phenylcyclopropanecarboxylic acid)
- 2-PHENYLCYCLOPROPANECARBOXYLICACID
- SY198959
- MFCD15147098
- CIS-2-PHENYLCYCLOPROPANECARBOXYLIC ACID
- AKOS000311526
- 7V3W75X6M2
- 2-Phenyl-1-cyclopropanecarboxylic acid, cis-(+/-)-
- P17280
- InChI=1/C10H10O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,11,12
- NS00042374
- cis-2-phenylcyclopropane-1-carboxylic acid
- SY143282
- MFCD12195831
- MFCD00066860
- A22258
- NoName_213
- CS-W021743
- AB86361
- SY152256
- AB86047
- SB40862
- EN300-54618
- DB-365275
- AB86108
- SY056952
- PB43909
- rel-((1S,2R)-2-Phenylcyclopropane-1-carboxylic acid)
- 5685-38-1
- FS-1896
- SB45127
- F8888-7296
- 3471-10-1
- AQ-917/40172594
- MDL： MFCD00066860
- Inchi： 1S/C10H10O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,11,12)
- InChI Key： AHDDRJBFJBDEPW-UHFFFAOYSA-N
- SMILES： OC(C1CC1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 162.0681
Monoisotopic Mass: 162.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.6

Experimental Properties

Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 89-90 ºC (water )
Boiling Point: 317.1±31.0℃ at 760 mmHg
Solubility: Slightly soluble (1.3 g/l) (25 º C),
PSA: 37.3
LogP: 1.87470

2-phenylcyclopropane-1-carboxylic acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

2-phenylcyclopropane-1-carboxylic acid Pricemore >>

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